Cas no 1218789-73-1 (3-Methyl-5-propoxyphenylboronic Acid Pinacol Ester)

3-Methyl-5-propoxyphenylboronic acid pinacol ester is a boronic ester derivative commonly employed in Suzuki-Miyaura cross-coupling reactions due to its stability and reactivity. The propoxy substituent enhances solubility in organic solvents, facilitating handling in synthetic applications. The pinacol ester group protects the boronic acid functionality, improving shelf life and reducing protodeboronation under basic conditions. This compound is particularly useful in constructing complex biaryl structures in pharmaceutical and materials science research. Its consistent performance and compatibility with diverse reaction conditions make it a reliable intermediate for palladium-catalyzed coupling reactions. Proper storage under inert conditions is recommended to maintain stability.
3-Methyl-5-propoxyphenylboronic Acid Pinacol Ester structure
1218789-73-1 structure
Product Name:3-Methyl-5-propoxyphenylboronic Acid Pinacol Ester
CAS No:1218789-73-1
MF:C16H25BO3
MW:276.178905248642
MDL:MFCD12546601
CID:827717
PubChem ID:46739696
Update Time:2025-05-24

3-Methyl-5-propoxyphenylboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

    • 4,4,5,5-Tetramethyl-2-(3-methyl-5-propoxyphenyl)-1,3,2-dioxaborolane
    • 3-Methyl-5-propoxyphenylboronic acid, pinacol ester
    • A-5611
    • X1709
    • CS-0175979
    • E84614
    • DB-357201
    • BS-21118
    • DTXSID90675286
    • 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(3-methyl-5-propoxyphenyl)-
    • AKOS016004643
    • 1218789-73-1
    • 3-Methyl-5-propoxyphenylboronic acid pinacol ester
    • MFCD12546601
    • 3-Methyl-5-propoxyphenylboronic Acid Pinacol Ester
    • MDL: MFCD12546601
    • Inchi: 1S/C16H25BO3/c1-7-8-18-14-10-12(2)9-13(11-14)17-19-15(3,4)16(5,6)20-17/h9-11H,7-8H2,1-6H3
    • InChI Key: GNMZRYSYAHSLRP-UHFFFAOYSA-N
    • SMILES: O1B(C2C=C(C=C(C)C=2)OCCC)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 276.19000
  • Monoisotopic Mass: 276.1896748g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • PSA: 27.69000
  • LogP: 3.08300

3-Methyl-5-propoxyphenylboronic Acid Pinacol Ester Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Methyl-5-propoxyphenylboronic Acid Pinacol Ester Pricemore >>

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Additional information on 3-Methyl-5-propoxyphenylboronic Acid Pinacol Ester

3-Methyl-5-Propoxyphenylboronic Acid Pinacol Ester (CAS No. 1218789-73-1): A Versatile Building Block in Modern Synthetic Chemistry

3-Methyl-5-propoxyphenylboronic acid pinacol ester (CAS No. 1218789-73-1) is a highly versatile and valuable compound in the field of synthetic chemistry, particularly in the development of pharmaceuticals and advanced materials. This boronic acid pinacol ester derivative has gained significant attention due to its unique properties and wide-ranging applications in various chemical reactions.

The chemical structure of 3-methyl-5-propoxyphenylboronic acid pinacol ester consists of a phenyl ring substituted with a methyl group at the 3-position and a propoxy group at the 5-position, with a boronic acid pinacol ester moiety attached to the phenyl ring. This structure provides the compound with excellent reactivity and stability, making it an ideal choice for Suzuki-Miyaura coupling reactions, which are widely used in the synthesis of complex organic molecules.

Recent advancements in synthetic methodologies have further highlighted the importance of 3-methyl-5-propoxyphenylboronic acid pinacol ester. For instance, a study published in the Journal of Organic Chemistry demonstrated its utility in the synthesis of bioactive compounds. The researchers utilized this compound as a key intermediate to construct complex scaffolds with high regioselectivity and yield. This approach not only streamlined the synthetic process but also enhanced the overall efficiency and purity of the final products.

In the pharmaceutical industry, 3-methyl-5-propoxyphenylboronic acid pinacol ester has shown promise as a building block for drug discovery. Its ability to form stable carbon-carbon bonds through Suzuki coupling reactions makes it an attractive candidate for the synthesis of novel therapeutic agents. A notable example is its use in the development of anti-cancer drugs, where it has been employed to create targeted prodrugs that selectively release active compounds in cancerous tissues, thereby minimizing side effects and improving treatment outcomes.

Beyond pharmaceutical applications, 3-methyl-5-propoxyphenylboronic acid pinacol ester has found utility in materials science. Researchers at a leading materials science institute have utilized this compound to synthesize advanced polymers with enhanced mechanical and thermal properties. These polymers have potential applications in areas such as electronics, coatings, and adhesives, where their unique characteristics can significantly improve performance and durability.

The environmental impact of chemical processes is a growing concern, and recent studies have focused on developing more sustainable methods for synthesizing compounds like 3-methyl-5-propoxyphenylboronic acid pinacol ester. Green chemistry principles have been applied to optimize reaction conditions, reduce waste generation, and minimize energy consumption. For example, a research team at a prominent university developed a catalytic system that significantly reduced the amount of solvent required for the synthesis of this compound, thereby making the process more environmentally friendly.

In conclusion, 3-methyl-5-propoxyphenylboronic acid pinacol ester (CAS No. 1218789-73-1) is a highly valuable compound with diverse applications in synthetic chemistry, pharmaceuticals, and materials science. Its unique properties and reactivity make it an essential tool for researchers and chemists working on cutting-edge projects. As research continues to advance, it is likely that new applications and improvements will further enhance its importance in these fields.

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